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CAS No.: 157870-16-1

Cat. No.: B137185

Get Quote

Abstract
This technical guide provides a comprehensive overview of 4-Formyl-3,5-
dimethylbenzonitrile (CAS No: 157870-16-1), a multifunctional aromatic compound of

significant interest to the chemical, pharmaceutical, and materials science sectors.

Characterized by its unique trifunctional structure—a benzonitrile core bearing both a reactive

formyl group and sterically influencing methyl groups—this molecule serves as a versatile

intermediate in advanced organic synthesis. This document consolidates essential data on its

chemical and physical properties, offers predictive insights into its spectroscopic profile, details

its reactivity, proposes a viable synthetic pathway, and discusses its potential applications for

researchers, chemists, and drug development professionals.

Compound Identification and Core Properties
4-Formyl-3,5-dimethylbenzonitrile, also known as 4-cyano-2,6-dimethylbenzaldehyde, is a

solid aromatic compound whose structure is foundational to its utility.[1][2] The electron-

withdrawing nature of the nitrile and formyl groups, combined with the electron-donating and

steric effects of the two methyl groups, creates a nuanced reactivity profile.
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Molecular Structure
The molecular architecture is key to understanding the compound's behavior in synthetic

applications.

Caption: Chemical structure of 4-Formyl-3,5-dimethylbenzonitrile.

Physicochemical Data
The physical properties of the compound are essential for planning experimental work,

including reaction setup and purification. The data presented below is compiled from supplier

technical sheets.

Property Value / Description Source(s)

CAS Number 157870-16-1 [1][3]

Molecular Formula C₁₀H₉NO [2][3]

Molecular Weight 159.18 g/mol [2][3]

Appearance Solid (Typically) [2]

Melting Point 88 - 92 °C [2]

Boiling Point ~280 - 290 °C (Estimated) [2]

Solubility

Low in water; Soluble in

common organic solvents

(e.g., dichloromethane,

chloroform, ethanol, acetone).

[2]

Density ~1.08 - 1.12 g/cm³ (Estimated) [2]

Spectroscopic and Analytical Characterization
Structural confirmation of 4-Formyl-3,5-dimethylbenzonitrile relies on a combination of

standard spectroscopic techniques. While a comprehensive, peer-reviewed spectral dataset for

this specific molecule is not readily available, its profile can be reliably predicted based on its

functional groups.
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Predicted Spectroscopic Data
The following tables outline the expected spectral features. These predictions are based on

well-established principles and data from analogous compounds.[4]

Table 2.1: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment

~2230 Strong, Sharp C≡N (Nitrile) Stretch

~1700 Strong
C=O (Aromatic Aldehyde)

Stretch

~2850 & ~2750 Medium C-H (Aldehyde) Stretch

~1580, ~1450 Medium-Strong C=C (Aromatic) Stretch

| ~2960-2870 | Medium | C-H (Methyl) Stretch |

Table 2.2: Predicted ¹H NMR Spectroscopy Data (Solvent: CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~10.1 Singlet 1H
Aldehyde proton (-
CHO)

~7.7 Singlet 2H
Aromatic protons (H-

2, H-6)

| ~2.6 | Singlet | 6H | Methyl protons (2 x -CH₃) |

Table 2.3: Predicted ¹³C NMR Spectroscopy Data (Solvent: CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1591161
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Assignment

~191 Aldehyde Carbonyl (C=O)

~142 Aromatic Carbon (C-CH₃)

~135 Aromatic Carbon (C-CHO)

~133 Aromatic Carbon (CH)

~118 Nitrile Carbon (C≡N)

~115 Aromatic Carbon (C-CN)

| ~21 | Methyl Carbon (-CH₃) |

Mass Spectrometry (MS): In an Electron Impact (EI) mass spectrum, the molecular ion peak

[M]⁺ is expected at an m/z of approximately 159.19.

Protocol: Acquiring NMR Data for Structural Verification
This protocol provides a self-validating system for confirming the identity and purity of a

synthesized or purchased batch of 4-Formyl-3,5-dimethylbenzonitrile.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

4-Formyl-3,5-dimethylbenzonitrile sample (5-10 mg)

Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

5 mm NMR tube

400 MHz (or higher) NMR Spectrometer

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in

approximately 0.6-0.7 mL of CDCl₃ with TMS in a clean vial. Ensure complete dissolution.
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Transfer: Transfer the solution into a 5 mm NMR tube.

Instrumentation Setup: Insert the sample into the NMR spectrometer. Tune and shim the

instrument to ensure a homogeneous magnetic field.

¹H NMR Acquisition:

Rationale: A standard proton spectrum is acquired to identify all hydrogen environments.

Parameters: Set a spectral width of ~16 ppm, an acquisition time of ~4 seconds, a

relaxation delay of 2 seconds, and collect 16 scans.

¹³C NMR Acquisition:

Rationale: A proton-decoupled carbon spectrum is acquired to identify all unique carbon

environments. Due to the low natural abundance of ¹³C, more scans are required.

Parameters: Set a spectral width of ~240 ppm, an acquisition time of ~1.5 seconds, a

relaxation delay of 2 seconds, and collect 1024 or more scans to achieve an adequate

signal-to-noise ratio.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum by setting the TMS

peak to 0.00 ppm and the ¹³C spectrum by setting the CDCl₃ solvent peak to 77.16 ppm.

Analysis: Integrate the ¹H NMR peaks and analyze the chemical shifts, multiplicities, and

coupling constants. Correlate the observed peaks with the predicted data in Tables 2.2 and

2.3 to confirm the structure.

Chemical Reactivity and Synthetic Profile
The synthetic utility of 4-Formyl-3,5-dimethylbenzonitrile stems from the distinct reactivity of

its three functional groups. The interplay between these groups allows for selective

transformations, making it a valuable building block.

Caption: Key reactive sites of 4-Formyl-3,5-dimethylbenzonitrile.
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Formyl Group: As a typical aromatic aldehyde, the formyl group is highly reactive. It readily

undergoes nucleophilic addition, which is the basis for its use in forming larger molecules.[1]

It can be oxidized to a carboxylic acid or reduced to a primary alcohol (a hydroxymethyl

group). Condensation reactions with primary amines to form imines (Schiff bases) are also a

key transformation.[1]

Nitrile Group: The nitrile group is a powerful electron-withdrawing group, which influences the

reactivity of the aromatic ring. It can be hydrolyzed under acidic or basic conditions to a

carboxylic acid or reduced to a primary amine.

Aromatic Ring: The presence of two strong electron-withdrawing groups (formyl and nitrile)

deactivates the ring towards electrophilic aromatic substitution. However, this electronic

profile makes the ring susceptible to nucleophilic aromatic substitution under certain

conditions. The two methyl groups provide steric hindrance around the formyl group, which

can be leveraged for regioselective reactions.

Synthesis Methodologies
A robust and scalable synthesis is critical for the application of any chemical intermediate.

While specific literature for the synthesis of 4-Formyl-3,5-dimethylbenzonitrile is sparse, a

highly plausible and industrially relevant approach is the Vilsmeier-Haack formylation of 3,5-

dimethylbenzonitrile. This reaction is a well-established method for formylating electron-rich

aromatic compounds.[5][6][7]

Proposed Synthetic Workflow: Vilsmeier-Haack Reaction
The reaction proceeds by forming the "Vilsmeier reagent," an electrophilic iminium salt, from

phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF).[8] This

electrophile then attacks the electron-rich position of the starting arene, followed by hydrolysis

to yield the aldehyde.
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Reagent Preparation

Formylation & Hydrolysis

DMF
(N,N-Dimethylformamide)

Vilsmeier Reagent
[ClCH=N⁺(CH₃)₂]Cl⁻

POCl₃
(Phosphorus Oxychloride)

Iminium Salt Intermediate

Electrophilic Attack

3,5-Dimethylbenzonitrile
(Starting Material)

Aqueous
Workup (Hydrolysis)

4-Formyl-3,5-dimethylbenzonitrile
(Final Product)

Click to download full resolution via product page

Caption: Proposed synthesis workflow via Vilsmeier-Haack formylation.

Experimental Protocol: Synthesis
Objective: To synthesize 4-Formyl-3,5-dimethylbenzonitrile from 3,5-dimethylbenzonitrile.

Disclaimer: This is a generalized protocol based on the Vilsmeier-Haack reaction mechanism

and should be optimized for safety and yield.

Materials:

3,5-Dimethylbenzonitrile

N,N-Dimethylformamide (DMF), anhydrous

Phosphorus oxychloride (POCl₃)

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate solution
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Water

Magnesium sulfate (anhydrous)

Procedure:

Vilsmeier Reagent Formation:

Rationale: The electrophile is prepared in situ under controlled conditions to prevent

decomposition.

In a three-neck flask equipped with a dropping funnel and nitrogen inlet, cool anhydrous

DMF (3 equivalents) to 0 °C in an ice bath.

Add POCl₃ (1.2 equivalents) dropwise via the dropping funnel while stirring. Maintain the

temperature below 10 °C.

After the addition is complete, allow the mixture to stir at room temperature for 30-60

minutes. The formation of a solid or viscous liquid indicates the Vilsmeier reagent has

formed.

Formylation Reaction:

Rationale: The starting material is added to the pre-formed electrophile for the aromatic

substitution reaction.

Dissolve 3,5-dimethylbenzonitrile (1 equivalent) in anhydrous DCM.

Add the solution of the starting material dropwise to the Vilsmeier reagent mixture.

After addition, heat the reaction mixture to reflux (or a temperature determined by

optimization, e.g., 50-60 °C) and monitor the reaction progress by TLC.

Workup and Hydrolysis:

Rationale: The intermediate iminium salt is hydrolyzed to the final aldehyde product, and

reagents are quenched.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the reaction is complete, cool the mixture to 0 °C.

Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

Neutralize the acidic solution by slowly adding saturated sodium bicarbonate solution until

effervescence ceases.

Extraction and Purification:

Rationale: The organic product is isolated from the aqueous phase and purified.

Transfer the mixture to a separatory funnel and extract with DCM (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude solid by recrystallization or column chromatography to yield pure 4-
Formyl-3,5-dimethylbenzonitrile.

Applications in Research and Development
The unique structure of 4-Formyl-3,5-dimethylbenzonitrile makes it a valuable intermediate

for several high-value applications.

Medicinal Chemistry: The compound serves as a scaffold for developing novel therapeutic

agents. The formyl group's ability to undergo nucleophilic addition and condensation

reactions is particularly useful for designing molecules that can interact with biological

targets like enzymes and receptors.[1]

Materials Science: Its rigid, aromatic structure and functional groups make it a candidate for

creating advanced materials. Derivatives could be explored for applications in liquid crystals

and organic semiconductors, where thermal stability and specific electronic properties are

crucial.[1]

Agrochemicals and Specialty Chemicals: As a versatile building block, it can be used in the

synthesis of complex molecules for agrochemical research and the production of specialty

chemicals where precise functionalization is required.[1]
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Handling, Storage, and Safety
Proper handling and storage are paramount to maintain the integrity of the compound and

ensure laboratory safety.

Storage: 4-Formyl-3,5-dimethylbenzonitrile should be stored in a cool, dry, and well-

ventilated area.[2] It should be kept in a tightly sealed container to protect it from moisture

and air, which could lead to degradation.[2] Keep away from heat, ignition sources, and

direct sunlight.[2]

Incompatibilities: Store separately from strong oxidizing agents to prevent hazardous

reactions.[2]

Safety Precautions: Based on data for analogous compounds like 4-formylbenzonitrile,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn.[9] Handling should occur in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust.[9] Avoid contact with skin and eyes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Human Metabolome Database: 13C NMR Spectrum (1D, 25.16 MHz, CDCl3,
experimental) (HMDB0029638) [hmdb.ca]

2. 4-Formyl-3,5-Dimethylbenzonitrile | Chemical Properties, Safety, Applications & Supplier
China [nj-finechem.com]

3. 4-FORMYL-3,5-DIMETHYLBENZONITRILE | CAS 157870-16-1 [matrix-fine-
chemicals.com]

4. benchchem.com [benchchem.com]

5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

6. Vilsmeier-Haack Reaction [organic-chemistry.org]

7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

8. ijpcbs.com [ijpcbs.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Formyl-3,5-
dimethylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137185/docs#an-in-depth-technical-guide-to-4-
formyl-3-5-dimethylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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